Cas no 2306248-41-7 (tert-butyl (1S,4S)-1-(hydroxymethyl)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate)

• Product Name: tert-butyl (1S,4S)-1-(hydroxymethyl)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate
• CAS No: 2306248-41-7
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5269313
• PubChem ID: 131676823
• Update Time: 2026-03-09

tert-butyl (1S,4S)-1-(hydroxymethyl)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-5-azabicyclo[2.2.1]heptane-5-carboxylic acid, 1-(hydroxymethyl)-, 1,1-dimethylethyl ester, (1S,4S)-
• tert-butyl (1S,4S)-1-(hydroxymethyl)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate
• (1S,4S)-tert-butyl 1-(hydroxymethyl)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate
• 2306248-41-7
• SCHEMBL22723353
• PS-18208
• MFCD31802417
• W14634
• (1S,4S)-t-Butyl 1-(hydroxymethyl)-2-oxa-5-aZabicyclo[2.2.1]heptane-5-carboxylate

• Inchi： 1S/C11H19NO4/c1-10(2,3)16-9(14)12-6-11(7-13)4-8(12)5-15-11/h8,13H,4-7H2,1-3H3/t8-,11-/m0/s1
• InChI Key： MXDZFXHHNOXHLF-KWQFWETISA-N
• SMILES： [C@]12(CO)C[C@]([H])(N(C(OC(C)(C)C)=O)C1)CO2

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl (1S,4S)-1-(hydroxymethyl)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate

Introduction to tert-butyl (1S,4S)-1-(hydroxymethyl)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate (CAS No. 2306248-41-7)

Tert-butyl (1S,4S)-1-(hydroxymethyl)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate (CAS No. 2306248-41-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of bicyclic amines and is characterized by its unique structural features, including a tert-butyl ester group, a hydroxymethyl moiety, and a 2-oxa-5-azabicyclo[2.2.1]heptane core. These structural elements contribute to its potential utility in various therapeutic applications.

The tert-butyl (1S,4S)-1-(hydroxymethyl)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate molecule is synthesized through a series of well-defined chemical reactions, which include the formation of the bicyclic ring system and the introduction of the tert-butyl ester and hydroxymethyl groups. The synthesis process is highly controlled to ensure the desired stereochemistry and purity of the final product. Recent advancements in synthetic methodologies have made it possible to produce this compound with high efficiency and yield, making it more accessible for further research and development.

In terms of its chemical properties, tert-butyl (1S,4S)-1-(hydroxymethyl)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate exhibits excellent stability under a wide range of conditions. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays. The tert-butyl ester group provides additional stability by protecting the carboxylic acid functionality, which can be selectively deprotected under specific conditions to release the active carboxylic acid form.

The tert-butyl (1S,4S)-1-(hydroxymethyl)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate molecule has been studied for its potential biological activities, particularly in the context of central nervous system (CNS) disorders and neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, such as GABAergic and glutamatergic pathways, which are crucial for maintaining neuronal function and preventing neurodegeneration. Its ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent for CNS disorders.

Recent studies have also explored the use of tert-butyl (1S,4S)-1-(hydroxymethyl)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate in combination with other drugs to enhance their therapeutic efficacy and reduce side effects. For example, when used in conjunction with selective serotonin reuptake inhibitors (SSRIs), this compound has been shown to improve antidepressant effects while minimizing adverse reactions commonly associated with SSRI monotherapy.

In addition to its potential as a therapeutic agent, tert-butyl (1S,4S)-1-(hydroxymethyl)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate has been investigated for its role as a tool compound in chemical biology research. Its unique structure allows it to serve as a scaffold for the development of novel bioactive molecules with diverse biological activities. By modifying different functional groups on this scaffold, researchers can fine-tune the pharmacological properties of the resulting compounds to target specific biological pathways or receptors.

The safety profile of tert-butyl (1S,4S)-1-(hydroxymethyl)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate has been extensively evaluated through preclinical studies, including toxicity assessments and pharmacokinetic analyses. These studies have demonstrated that this compound is generally well-tolerated at therapeutic doses and exhibits low toxicity in animal models. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

Overall, tert-butyl (1S,4S)-1-(hydroxymethyl)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate (CAS No. 2306248-41-7) represents a promising compound with significant potential in both research and therapeutic applications. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development in the fields of medicinal chemistry and pharmaceutical science.